2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid

• IUPAC Name: 2-(2-methyl-1,3-thiazol-4-yl)benzoic acid
• InChI: InChI=1S/C11H9NO2S/c1-7-12-10(6-15-7)8-4-2-3-5-9(8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key: BNRSCIXYHUTATP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C11H9NO2S
• DSSTOX Substance ID: DTXSID60495670
• Molecular Weight: 219.26 g/mol
• CAS No.: 65032-66-8

Description

2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid (MTBA) is an organic acid that has a wide range of applications in the scientific research field. It is a derivative of benzoic acid, a common preservative found in food, and is a white, crystalline solid with a melting point of 155-157 °C. MTBA has been studied extensively for its potential use in a variety of applications, including medicinal chemistry, biochemistry, and drug development.

Scientific Research Applications

Antimicrobial Activities

Compounds derived from benzothiazole-imino-benzoic acid, including those related to "2-(2-Methyl-1,3-thiazol-4-yl)benzoic acid," have been synthesized and found to exhibit significant antimicrobial activity. These compounds, when complexed with metals such as Co(II), Ni(II), Cu(II), Zn(II), and Cd(II), demonstrate potential against bacterial strains causing infections in various parts of the human body, including the mouth, lungs, breast, gastrointestinal tract, and those responsible for nosocomial infections (Mishra et al., 2019).

Dye-Sensitized Solar Cells

The electron-accepting capabilities of compounds similar to "this compound" have been explored in the development of dye-sensitized solar cells (DSSCs). These compounds, when conjugated with other electron donors, have been studied for their impact on the energy level, energy gap, light-harvesting ability, photovoltaic parameters, and cell stability in DSSCs. One study found that such a compound, when used as an electron-acceptor in conjunction with a specific dye and an ionic liquid composite electrolyte, achieved a high power conversion efficiency and demonstrated outstanding stability under prolonged exposure to sunlight (Yang et al., 2016).

Corrosion Inhibition

New N-heterocyclic compounds based on 8-hydroxyquinoline, structurally similar to "this compound," have been synthesized and shown to effectively inhibit corrosion of mild steel in HCl solution. These compounds exhibit high inhibitory efficiency, acting as mixed-type inhibitors and demonstrating promising results in both experimental and theoretical assessments (Rbaa et al., 2020).

Molecular Aggregation Studies

Spectroscopic studies on compounds from the 1,3,4-thiadiazole group, which includes "this compound," have provided insights into their molecular organization within lipid bilayers. These studies have implications for understanding the molecular interactions and aggregation phenomena relevant to biological systems and potential applications in drug delivery (Kluczyk et al., 2016).

Mechanism of Action

Thiazole derivatives have been found to exhibit a wide range of biological activities. Some thiazole derivatives have shown anti-inflammatory and analgesic activity . The exact mechanism of action can vary depending on the specific structure of the compound and its functional groups.

Pharmacokinetics, or how the body affects a drug, involves absorption, distribution, metabolism, and excretion (ADME). These properties can be influenced by various factors, including the compound’s chemical structure, formulation, route of administration, and patient-specific factors .

The action environment of a drug refers to the conditions under which the drug is administered and used. This can include factors such as the patient’s overall health status, the presence of other medications or substances, and environmental conditions like temperature and humidity. These factors can influence the drug’s stability, efficacy, and safety .

Biochemical Analysis

Biochemical Properties

Thiazole derivatives have been found to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions is largely dependent on the specific structure and functional groups present in the thiazole derivative .

Cellular Effects

Thiazole derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Thiazole derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Studies on thiazole derivatives have shown that these compounds can have long-term effects on cellular function in both in vitro and in vivo studies .

Dosage Effects in Animal Models

Thiazole derivatives have been shown to have varying effects at different dosages in animal studies .

Metabolic Pathways

Thiazole derivatives can be involved in various metabolic pathways, interacting with enzymes and cofactors, and can also affect metabolic flux or metabolite levels .

Transport and Distribution

Thiazole derivatives can interact with various transporters or binding proteins, and can also affect their localization or accumulation .

Subcellular Localization

Thiazole derivatives can be directed to specific compartments or organelles through targeting signals or post-translational modifications .